Cas no 119944-89-7 ((2S)-N-(acryloyl)bornane-10,2-sultam)

• Product Name: (2S)-N-(acryloyl)bornane-10,2-sultam
• CAS No: 119944-89-7
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 2892214
• PubChem ID: 10978502
• Update Time: 2025-06-13

(2S)-N-(acryloyl)bornane-10,2-sultam Chemical and Physical Properties

Names and Identifiers

• (2S)-N-(acryloyl)bornane-10,2-sultam
• (N)-ACRYLOYL-(2S)-BORNANE-10,2-SULTAM
• 1-((3aR,6S,7aS)-8,8-Dimethyl-2,2-dioxidohexahydro-1H-3a,6-methanobenzo[c]isothiazol-1-yl)prop-2-en-1-one
• 119944-89-7
• 1-[(1R,5S,7S)-10,10-dimethyl-3,3-dioxo-3lambda6-thia-4-azatricyclo[5.2.1.01,5]decan-4-yl]prop-2-en-1-one
• BS-51671

• Inchi： 1S/C13H19NO3S/c1-4-11(15)14-10-7-9-5-6-13(10,12(9,2)3)8-18(14,16)17/h4,9-10H,1,5-8H2,2-3H3/t9-,10-,13-/m0/s1
• InChI Key： QYWKUFBZHFLMBU-KWBADKCTSA-N
• SMILES： S1(C[C@@]23CC[C@@H](C[C@@H]2N1C(C=C)=O)C3(C)C)(=O)=O

Computed Properties

• Exact Mass: 269.10900
• Monoisotopic Mass: 269.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 62.83000
• LogP: 2.55800

Additional information on (2S)-N-(acryloyl)bornane-10,2-sultam

Comprehensive Guide to (2S)-N-(acryloyl)bornane-10,2-sultam (CAS No. 119944-89-7): Properties, Applications, and Innovations

The compound (2S)-N-(acryloyl)bornane-10,2-sultam (CAS No. 119944-89-7) is a specialized chiral sultam derivative with significant relevance in organic synthesis and pharmaceutical research. Its unique structural features, including the bornane backbone and acryloyl functional group, make it a versatile intermediate for asymmetric synthesis and polymer chemistry. This article delves into its molecular characteristics, synthetic applications, and emerging trends in its utilization.

Chemically, (2S)-N-(acryloyl)bornane-10,2-sultam belongs to the class of sultams, which are cyclic sulfonamides known for their stereochemical rigidity. The (2S) configuration ensures enantioselectivity, a critical factor in drug development where chirality dictates biological activity. Researchers frequently employ this compound as a chiral auxiliary or ligand in catalytic reactions, leveraging its bornane framework to induce high stereocontrol.

In recent years, the demand for chiral building blocks like (2S)-N-(acryloyl)bornane-10,2-sultam has surged, driven by advancements in green chemistry and sustainable synthesis. A 2023 study highlighted its role in reducing waste generation through recyclable catalytic systems, aligning with the circular economy principles. Additionally, its acryloyl moiety enables participation in click chemistry and photopolymerization, expanding its utility in material science.

From a commercial perspective, CAS No. 119944-89-7 is often searched alongside keywords such as "chiral sultam suppliers", "asymmetric synthesis reagents", and "bornane derivatives for pharmaceuticals". These queries reflect growing interest in high-purity intermediates for API (Active Pharmaceutical Ingredient) production. Notably, its stability under ambient conditions and compatibility with diverse solvents enhance its industrial appeal.

Innovative applications of (2S)-N-(acryloyl)bornane-10,2-sultam include its integration into bioactive molecule design. For instance, researchers have incorporated it into proteolysis-targeting chimeras (PROTACs), a breakthrough in targeted protein degradation therapies. Its modular structure allows precise tuning of pharmacokinetic properties, addressing challenges in drug delivery optimization.

Environmental and regulatory considerations further underscore its importance. Unlike traditional reagents, this compound exhibits low ecotoxicity, making it a candidate for eco-friendly synthesis protocols. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper laboratory safety measures remain essential.

Future directions for (2S)-N-(acryloyl)bornane-10,2-sultam research may explore its potential in nanotechnology and smart materials. Preliminary studies suggest its acrylate group could facilitate surface functionalization of nanoparticles, enabling applications in targeted imaging and theranostics. Such interdisciplinary uses highlight its adaptability beyond conventional organic chemistry.

In summary, (2S)-N-(acryloyl)bornane-10,2-sultam (CAS No. 119944-89-7) represents a convergence of chirality, functionality, and sustainability. Its multifaceted roles—from enabling enantioselective catalysis to pioneering material innovations—position it as a cornerstone in modern chemical research. As industries prioritize efficient synthesis and molecular precision, this compound’s prominence is poised to grow exponentially.